A flexible sandwiched graphite nanoplatelets/copper nanowires/graphite nanoplatelets paper with superior electrical conductivity†

RSC Advances Pub Date: 2015-12-18 DOI: 10.1039/C5RA23070E

Abstract

Flexible graphite nanoplatelets (GNPs)–copper nanowires (Cu NWs) composites of a sandwich-like structure were prepared by a simple filtration method. Cu NWs were sandwiched between GNPs films (G/NWs/G). The sandwiched structure results in conductivity up to 3.18 × 105 S m−1, higher than the reported graphene based papers and bulk graphite. The performance of the sandwiched papers is further improved to 8.65 × 105 S m−1 through mechanical pressing. Compared to the pure Cu NWs film, the sandwiched composite is oxidation resistant and stable in air, thus promising as candidates for high performance flexible electronics.

Graphical abstract: A flexible sandwiched graphite nanoplatelets/copper nanowires/graphite nanoplatelets paper with superior electrical conductivity
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